Superior Beta-1 Cardioselectivity vs. Acebutolol and Propranolol
In a human study comparing the bronchial and cardiac effects of four beta-blockers, deacyl acebutolol demonstrated greater cardioselectivity than its parent drug, acebutolol, and the non-selective propranolol. Selectivity was quantified by the dose ratio for airway isoprenaline response, where a lower value indicates less bronchial beta-2 blockade and thus higher cardioselectivity [1].
| Evidence Dimension | Bronchial Beta-Adrenoceptor Blockade (Cardioselectivity Index) |
|---|---|
| Target Compound Data | Mean dose ratio: 2.4 |
| Comparator Or Baseline | Acebutolol: 8.0; Metoprolol: 2.7; Propranolol: 72.0 |
| Quantified Difference | Deacyl acebutolol's dose ratio was 70% lower (more cardioselective) than acebutolol and 97% lower than propranolol. |
| Conditions | Displacement of bronchodilator dose-response curve to inhaled isoprenaline in 11 normal human subjects. |
Why This Matters
This superior cardioselectivity profile makes deacyl acebutolol the preferred reference standard for developing and validating analytical methods intended to differentiate between beta-1 and beta-2 receptor activity, and for pharmacological studies focused on minimizing bronchial adverse effects.
- [1] Thomas MS, Tattersfield AE. Comparison of beta-adrenoceptor selectivity of acebutolol and its metabolite diacetolol with metoprolol and propranolol in normal man. Eur J Clin Pharmacol. 1986;29(6):679-83. View Source
